Cas no 139502-97-9 (Acetic acid, (5-methyl-2-nitrophenoxy)-, ethyl ester)
139502-97-9 structure
Product Name:Acetic acid, (5-methyl-2-nitrophenoxy)-, ethyl ester
CAS No:139502-97-9
MF:C11H13NO5
MW:239.224623441696
CID:1288327
PubChem ID:11010045
Update Time:2025-04-20
Acetic acid, (5-methyl-2-nitrophenoxy)-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Acetic acid, (5-methyl-2-nitrophenoxy)-, ethyl ester
- ethyl 2-(5-methyl-2-nitrophenoxy)acetate
- (5-Methyl-2-nitrophenoxy)-acetic acid, ethyl ester
- BCZXBILALQUCCS-UHFFFAOYSA-N
- SCHEMBL9204550
- DTXSID10451786
- AKOS005875102
- DA-34447
- 139502-97-9
-
- Inchi: 1S/C11H13NO5/c1-3-16-11(13)7-17-10-6-8(2)4-5-9(10)12(14)15/h4-6H,3,7H2,1-2H3
- InChI Key: BCZXBILALQUCCS-UHFFFAOYSA-N
- SMILES: O(CC(=O)OCC)C1C=C(C)C=CC=1[N+](=O)[O-]
Computed Properties
- Exact Mass: 239.07939
- Monoisotopic Mass: 239.07937252g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 5
- Complexity: 276
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 81.4Ų
Experimental Properties
- PSA: 78.67
Acetic acid, (5-methyl-2-nitrophenoxy)-, ethyl ester Related Literature
-
Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
-
Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
-
Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
139502-97-9 (Acetic acid, (5-methyl-2-nitrophenoxy)-, ethyl ester) Related Products
- 7506-93-6(methyl (2-nitrophenoxy)acetate)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
Recommended suppliers
Shanghai Joy Biotech Ltd
Gold Member
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
PRIBOLAB PTE.LTD
Gold Member
CN Supplier
Reagent
Yunnanjiuzhen
Gold Member
CN Supplier
Bulk